Cas no 676630-78-7 ({[9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl]thio}acetic acid)

• Product Name: {[9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl]thio}acetic acid
• CAS No: 676630-78-7
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 1078624
• PubChem ID: 2772484
• Update Time: 2025-11-01

{[9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl]thio}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl]thio}acetic acid
• ([9-(2-PHENOXYETHYL)-9H-[1,2,4]TRIAZOLO[4,3-A]BENZIMIDAZOL-3-YL]THIO)ACETIC ACID
• {[9-(2-phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl]sulfanyl}acetic acid
• CS-0358409
• EU-0049690
• SR-01000113326
• AN-465/41674176
• ChemDiv2_004841
• 2-((9-(2-Phenoxyethyl)-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)aceticacid
• 2-{[9-(2-PHENOXYETHYL)-9H-[1,2,4]TRIAZOLO[4,3-A][1,3]BENZIMIDAZOL-3-YL]SULFANYL}ACETIC ACID
• IDI1_003556
• AKOS000640660
• 2-((9-(2-Phenoxyethyl)-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetic acid
• HMS1382M01
• 2-[[4-(2-phenoxyethyl)-[1,2,4]triazolo[4,3-a]benzimidazol-1-yl]sulfanyl]acetic acid
• 676630-78-7
• SR-01000113326-1
• {[7-(2-PHENOXYETHYL)-2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YL]SULFANYL}ACETIC ACID

• MDL： MFCD03698284
• Inchi： 1S/C18H16N4O3S/c23-16(24)12-26-18-20-19-17-21(10-11-25-13-6-2-1-3-7-13)14-8-4-5-9-15(14)22(17)18/h1-9H,10-12H2,(H,23,24)
• InChI Key： ZUFLRKYXKXHEMS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C2N1C1C=CC=CC=1N2CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.09431156g/mol
• Monoisotopic Mass: 368.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 107Ų

{[9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl]thio}acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on {[9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl]thio}acetic acid

[9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl]thio}acetic Acid: A Comprehensive Overview

The compound [9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl]thio}acetic acid, with CAS No. 676630-78-7, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzimidazole derivatives, which are known for their versatile chemical properties and wide-ranging applications in fields such as pharmacology, material science, and analytical chemistry. The structure of this compound is characterized by a benzimidazole ring system fused with a 1,2,4-triazole ring, which introduces unique electronic and steric properties. The presence of the phenoxyethyl group further enhances its functional versatility, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery. The 1,2,4-triazolo[4,3-a]benzimidazole core of this compound has been shown to exhibit significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, researchers have demonstrated that this class of compounds can act as potent inhibitors of certain kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders. The thioacetic acid moiety attached to the benzimidazole ring further modulates the compound's pharmacokinetic properties, enhancing its bioavailability and stability.

The synthesis of [9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl]thio}acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzimidazole ring through condensation reactions and subsequent functionalization to introduce the phenoxyethyl group. The final step involves the attachment of the thioacetic acid group via a sulfur-based coupling reaction. This synthesis pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it serves as a valuable lead compound for designing new drugs targeting specific biological pathways. Its ability to modulate enzyme activity makes it particularly useful in anti-cancer drug development. Additionally, this compound has been explored for its potential in diagnostics and imaging technologies due to its ability to interact with specific biomolecules under physiological conditions.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the phenoxyethyl group plays a crucial role in determining the compound's solubility and permeability across biological membranes. Furthermore, density functional theory (DFT) calculations have provided insights into the electronic structure of the molecule, shedding light on its reactivity under different chemical conditions.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions due to its hydrophilic nature and susceptibility to enzymatic cleavage. This makes it an environmentally friendly option for use in industrial processes where sustainability is a key consideration.

In conclusion, [9-(2-Phenoxyethyl)-9H-[1,2,4]triazolo[4